Cas no 2679827-99-5 (rac-benzyl N-{(1R,2S)-2-nitrocyclopropylmethyl}carbamate)

• Product Name: rac-benzyl N-{(1R,2S)-2-nitrocyclopropylmethyl}carbamate
• CAS No: 2679827-99-5
• MF: C₁₂H₁₄N₂O₄
• MW: 250.250563144684
• CID: 5645647
• PubChem ID: 165915624
• Update Time: 2025-10-29

rac-benzyl N-{(1R,2S)-2-nitrocyclopropylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2679827-99-5
• EN300-28278579
• rac-benzyl N-{[(1R,2S)-2-nitrocyclopropyl]methyl}carbamate
• rac-benzyl N-{(1R,2S)-2-nitrocyclopropylmethyl}carbamate

• Inchi： 1S/C12H14N2O4/c15-12(13-7-10-6-11(10)14(16)17)18-8-9-4-2-1-3-5-9/h1-5,10-11H,6-8H2,(H,13,15)/t10-,11+/m0/s1
• InChI Key： BDGVPKOGRXXTFR-WDEREUQCSA-N
• SMILES： [O-][N+]([C@@H]1C[C@H]1CNC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 250.09535693g/mol
• Monoisotopic Mass: 250.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 84.2Ų

Additional information on rac-benzyl N-{(1R,2S)-2-nitrocyclopropylmethyl}carbamate

Rac-Benzyl N-{(1R,2S)-2-nitrocyclopropylmethyl}carbamate: A Comprehensive Overview

The compound with CAS No. 2679827-99-5, known as rac-benzyl N-{(1R,2S)-2-nitrocyclopropylmethyl}carbamate, is a highly specialized organic compound with significant applications in the field of chemistry and pharmacology. This compound has garnered attention due to its unique structure and potential utility in drug development and chemical synthesis. In this article, we will delve into its properties, synthesis, applications, and recent advancements in its research.

Rac-benzyl N-{(1R,2S)-2-nitrocyclopropylmethyl}carbamate is characterized by its complex molecular architecture, which includes a benzyl group, a nitro-substituted cyclopropane ring, and a carbamate functional group. The presence of the nitro group introduces significant electronic effects, making this compound highly reactive under certain conditions. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel pharmaceutical agents.

One of the key features of this compound is its stereochemistry. The (1R,2S) configuration of the cyclopropane ring plays a crucial role in determining its reactivity and selectivity in various chemical reactions. Researchers have explored its use in asymmetric synthesis, where the stereochemical integrity of the molecule is preserved throughout the reaction process. This has led to the creation of enantiomerically pure derivatives, which are highly valuable in medicinal chemistry.

The synthesis of rac-benzyl N-{(1R,2S)-2-nitrocyclopropylmethyl}carbamate involves a multi-step process that combines principles from organic synthesis and stereochemistry. The starting material is typically a nitro-substituted cyclopropane derivative, which undergoes a series of transformations to introduce the benzyl carbamate group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields.

In terms of applications, this compound has shown promise in several areas. Its ability to act as a chiral auxiliary has made it a valuable tool in asymmetric catalysis. Additionally, it has been employed as an intermediate in the synthesis of complex natural products and bioactive molecules. Recent research has focused on its potential as an inhibitor of certain enzymes involved in disease pathways, making it a candidate for drug discovery programs.

From an environmental perspective, understanding the fate and behavior of rac-benzyl N-{(1R,2S)-2-nitrocyclopropylmethyl}carbamate is essential for ensuring sustainable practices. Studies have been conducted to assess its biodegradability and toxicity under various conditions. These findings are critical for regulatory compliance and for minimizing environmental impact during industrial scale-up.

In conclusion, rac-benzyl N-{(1R,2S)-2-nitrocyclopropylmethyl}carbamate (CAS No. 2679827-99-5) is a versatile compound with wide-ranging applications in chemistry and pharmacology. Its unique structure and stereochemical properties make it an invaluable tool for researchers seeking to develop novel compounds with therapeutic potential. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in the advancement of science and medicine.